Cas no 473249-01-3 (1-(2-FLUOROPHENYL)PROPYLAMINE)

• Product Name: 1-(2-FLUOROPHENYL)PROPYLAMINE
• CAS No: 473249-01-3
• MF: C₉H₁₂FN
• MW: 153.196685791016
• MDL: MFCD28126467
• CID: 930854
• PubChem ID: 18439474
• Update Time: 2024-11-02

1-(2-FLUOROPHENYL)PROPYLAMINE Chemical and Physical Properties

Names and Identifiers

• 1-(2-FLUOROPHENYL)PROPYLAMINE
• AG-F-61023
• CTK4I9849
• MolPort-003-993-782
• PC5883
• SBB086935
• SureCN5205809
• EN300-270157
• DTXSID00593785
• N10822
• MFCD07784283
• CS-0452654
• 473249-01-3
• 1-(2-Fluorophenyl)propan-1-amine
• AKOS011792686
• (1R)-1-(2-FLUOROPHENYL)PROPYLAMINE
• SCHEMBL5205809
• SB76386
• (1S)-1-(2-FLUOROPHENYL)PROPYLAMINE
• DB-258700

• MDL： MFCD28126467
• Inchi： 1S/C9H12FN/c1-2-9(11)7-5-3-4-6-8(7)10/h3-6,9H,2,11H2,1H3
• InChI Key： CQTLDYYIWIOAAV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CC)N

Computed Properties

• Exact Mass: 153.095377549g/mol
• Monoisotopic Mass: 153.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 201.0±15.0 °C at 760 mmHg
• Flash Point: 84.3±8.3 °C
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

1-(2-FLUOROPHENYL)PROPYLAMINE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)